![molecular formula C18H27N3O2 B4849208 2-[2-(hydroxymethyl)-1H-benzimidazol-1-yl]-N,N-diisobutylacetamide](/img/structure/B4849208.png)
2-[2-(hydroxymethyl)-1H-benzimidazol-1-yl]-N,N-diisobutylacetamide
Overview
Description
2-[2-(hydroxymethyl)-1H-benzimidazol-1-yl]-N,N-diisobutylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medical research. This compound is commonly referred to as HDBA and is synthesized through a complex chemical process. In
Mechanism of Action
The mechanism of action of HDBA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in various cellular processes. For example, HDBA has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. By inhibiting this enzyme, HDBA can prevent cancer cells from dividing and spreading.
Biochemical and Physiological Effects
HDBA has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that HDBA can induce apoptosis (programmed cell death) in cancer cells, inhibit the activity of certain enzymes involved in cancer cell growth, and reduce the expression of certain genes involved in cancer cell survival. In vivo studies have shown that HDBA can inhibit tumor growth and metastasis in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using HDBA in lab experiments is its potential as an anticancer and antiviral agent. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using HDBA is its potential toxicity, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of HDBA is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on HDBA. One area of interest is the development of HDBA analogs with improved efficacy and reduced toxicity. Another area of interest is the study of HDBA in combination with other anticancer agents to determine if it can enhance their effectiveness. Additionally, further research is needed to fully understand the mechanism of action of HDBA and its potential applications in other fields, such as immunology and infectious disease research.
Conclusion
In conclusion, 2-[2-(hydroxymethyl)-1H-benzimidazol-1-yl]-N,N-diisobutylacetamide, or HDBA, is a chemical compound with potential applications in various fields of scientific research. Its synthesis method involves a complex multistep process, and it has been shown to have potential as an anticancer and antiviral agent. While its mechanism of action is not fully understood, HDBA has been shown to have various biochemical and physiological effects. Future research on HDBA will likely focus on the development of analogs with improved efficacy and reduced toxicity, as well as the study of HDBA in combination with other anticancer agents.
Scientific Research Applications
HDBA has various applications in scientific research, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have potential as an anticancer agent due to its ability to inhibit the activity of certain enzymes involved in cancer cell growth. HDBA has also been studied for its potential as an antiviral agent, particularly against HIV-1.
Properties
IUPAC Name |
2-[2-(hydroxymethyl)benzimidazol-1-yl]-N,N-bis(2-methylpropyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O2/c1-13(2)9-20(10-14(3)4)18(23)11-21-16-8-6-5-7-15(16)19-17(21)12-22/h5-8,13-14,22H,9-12H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCDPQMKINVNMEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC(C)C)C(=O)CN1C2=CC=CC=C2N=C1CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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